Cas no 51255-10-8 (2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-)

2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl- structure
51255-10-8 structure
Product Name:2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
CAS No:51255-10-8
MF:C5H5NO3
MW:127.098101377487
CID:362730
PubChem ID:12286440
Update Time:2025-04-19

2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
    • 5-methyl-3H-1,3-oxazine-2,6-dione
    • DTXSID00484487
    • CHEMBL3250628
    • AKOS006352907
    • 51255-10-8
    • SCHEMBL1399939
    • Inchi: 1S/C5H5NO3/c1-3-2-6-5(8)9-4(3)7/h2H,1H3,(H,6,8)
    • InChI Key: WTXOSGFCAJSFHN-UHFFFAOYSA-N
    • SMILES: O1C(NC=C(C1=O)C)=O

Computed Properties

  • Exact Mass: 127.02695
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
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